Cas no 881044-52-6 (3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)propanenitrile)

• Product Name: 3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)propanenitrile
• CAS No: 881044-52-6
• MF: C₁₁H₁₁NO₄S
• MW: 253.274341821671
• CID: 5234095
• Update Time: 2025-08-05

3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)propanenitrile

• Inchi： 1S/C11H11NO4S/c12-4-1-7-17(13,14)9-2-3-10-11(8-9)16-6-5-15-10/h2-3,8H,1,5-7H2
• InChI Key： WQFDISLFXPCDBN-UHFFFAOYSA-N
• SMILES： C(#N)CCS(C1=CC=C2OCCOC2=C1)(=O)=O

Additional information on 3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)propanenitrile

Introduction to 3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)propanenitrile (CAS No. 881044-52-6) in Modern Chemical and Pharmaceutical Research

The compound 3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)propanenitrile, identified by the CAS number 881044-52-6, represents a significant advancement in the field of medicinal chemistry and bioorganic synthesis. This heterocyclic sulfonamide derivative has garnered considerable attention due to its unique structural framework and promising pharmacological properties. The presence of both a benzodioxine core and a nitrile group in its molecular structure endows it with distinctive reactivity and potential therapeutic applications, particularly in the development of novel drug candidates targeting neurological and inflammatory disorders.

Recent research has highlighted the compound's role as a versatile intermediate in the synthesis of biologically active molecules. The benzodioxine moiety, also known as an isosorbide derivative, is well-documented for its structural similarity to several pharmacologically relevant compounds, including those with antidepressant and anxiolytic effects. Furthermore, the sulfonamide functional group enhances its solubility and bioavailability, making it an attractive scaffold for further derivatization. The nitrile group, on the other hand, provides a site for further chemical modification, enabling the introduction of additional pharmacophores or polar moieties to optimize receptor binding affinity.

In the context of contemporary drug discovery, 3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)propanenitrile has been explored for its potential in modulating central nervous system (CNS) pathways. Studies have demonstrated its ability to interact with serotonin and dopamine receptors, suggesting its utility in addressing conditions such as depression, anxiety, and neurodegenerative diseases. The sulfonamide moiety's ability to cross the blood-brain barrier while maintaining stability under physiological conditions further enhances its appeal as a lead compound for CNS-targeted therapies.

Moreover, the compound's structural features make it a valuable building block for designing molecules with enhanced metabolic stability and reduced toxicity. The benzodioxine ring contributes rigidity to the molecular structure, which can improve binding kinetics to biological targets. Concurrently, the nitrile group can be selectively hydrolyzed or reduced to introduce additional functional groups or modify existing ones. This flexibility allows chemists to fine-tune physicochemical properties such as lipophilicity, solubility, and metabolic clearance rates.

Advances in computational chemistry have further accelerated the exploration of 3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)propanenitrile's potential applications. Molecular docking studies have revealed its high binding affinity for various enzymes and receptors implicated in metabolic disorders and inflammation. These findings align with emerging research indicating that sulfonamide derivatives may play a crucial role in modulating inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). Such mechanisms are particularly relevant in chronic inflammatory conditions like rheumatoid arthritis or inflammatory bowel disease.

The synthesis of 3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)propanenitrile involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include cyclization reactions to form the benzodioxine ring system followed by sulfonylation at the 6-position. Recent innovations in catalytic processes have enabled more efficient and environmentally benign routes to this intermediate. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce complex substituents at specific positions within the molecule without excessive byproduct formation.

In conclusion,3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)propanenitrile (CAS No. 881044-52-6) stands out as a promising candidate for further pharmaceutical development due to its unique structural attributes and multifaceted biological activities. Ongoing research continues to uncover new synthetic strategies and therapeutic applications for this compound and its derivatives. As computational tools become increasingly sophisticated and synthetic methodologies evolve toward greater efficiency,3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)propanenitrile is poised to play an integral role in shaping future advances in medicinal chemistry.